Cas no 1895098-91-5 (1-(2-chloro-3,6-difluorophenyl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(2-chloro-3,6-difluorophenyl)-2-(methylamino)ethan-1-ol
• CAS No: 1895098-91-5
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 6288966
• PubChem ID: 117317267
• Update Time: 2025-10-28

1-(2-chloro-3,6-difluorophenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-3,6-difluorophenyl)-2-(methylamino)ethan-1-ol
• EN300-2004847
• 1895098-91-5

• Inchi： 1S/C9H10ClF2NO/c1-13-4-7(14)8-5(11)2-3-6(12)9(8)10/h2-3,7,13-14H,4H2,1H3
• InChI Key： KTNOQZGBDRWONK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(CNC)O)F)F

Computed Properties

• Exact Mass: 221.0418980g/mol
• Monoisotopic Mass: 221.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(2-chloro-3,6-difluorophenyl)-2-(methylamino)ethan-1-ol

Comprehensive Overview of 1-(2-chloro-3,6-difluorophenyl)-2-(methylamino)ethan-1-ol (CAS No. 1895098-91-5)

1-(2-chloro-3,6-difluorophenyl)-2-(methylamino)ethan-1-ol (CAS No. 1895098-91-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-difluorophenyl and methylaminoethanol moieties, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and crop protection formulations.

The molecular structure of 1-(2-chloro-3,6-difluorophenyl)-2-(methylamino)ethan-1-ol features a chloro-difluorophenyl ring attached to an ethanolamine backbone with a methylamino substituent. This configuration contributes to its moderate polarity and solubility in organic solvents, which is crucial for its reactivity in various synthetic pathways. The presence of both chloro and fluoro substituents enhances its stability and bioactivity, making it a promising candidate for further development.

In pharmaceutical research, 1-(2-chloro-3,6-difluorophenyl)-2-(methylamino)ethan-1-ol is being investigated as a potential building block for novel central nervous system (CNS) agents. Its structural similarity to known adrenergic and dopaminergic compounds has sparked interest in its use for developing treatments for neurological disorders. Recent studies have explored its role in modulating neurotransmitter activity, with preliminary results showing promising interactions with specific receptor subtypes.

The agrochemical industry has also shown growing interest in 1-(2-chloro-3,6-difluorophenyl)-2-(methylamino)ethan-1-ol due to its potential as a precursor for crop protection agents. The difluorophenyl moiety, in particular, is known to enhance the herbicidal and fungicidal activity of many agricultural chemicals. Researchers are examining its incorporation into next-generation formulations that could address emerging challenges in pest resistance and environmental sustainability.

From a synthetic chemistry perspective, 1-(2-chloro-3,6-difluorophenyl)-2-(methylamino)ethan-1-ol offers several advantages. Its well-defined reactivity profile allows for selective modifications at multiple sites, enabling the creation of diverse derivative compounds. Recent publications have highlighted its use in asymmetric synthesis and chiral resolution processes, where its stereochemical properties prove particularly valuable.

The global market for 1-(2-chloro-3,6-difluorophenyl)-2-(methylamino)ethan-1-ol has seen steady growth, driven by increasing demand from both pharmaceutical and agrochemical sectors. Market analysts project continued expansion as more applications are discovered and patented. Current research trends focus on optimizing its synthesis for industrial-scale production while maintaining high purity standards required for regulatory approval in various applications.

Environmental and safety considerations for 1-(2-chloro-3,6-difluorophenyl)-2-(methylamino)ethan-1-ol are being thoroughly investigated. While the compound shows favorable stability under standard conditions, researchers are developing advanced analytical methods to monitor its degradation products and environmental fate. These studies are crucial for ensuring compliance with increasingly stringent global chemical regulations and sustainability initiatives.

Recent advancements in analytical techniques have improved the characterization of 1-(2-chloro-3,6-difluorophenyl)-2-(methylamino)ethan-1-ol. Modern spectroscopic methods, including NMR and mass spectrometry, provide detailed structural information, while chromatographic techniques enable precise purity assessment. These tools are essential for quality control in both research and industrial settings.

The future outlook for 1-(2-chloro-3,6-difluorophenyl)-2-(methylamino)ethan-1-ol appears promising, with ongoing research uncovering new potential applications. Its versatility as a chemical intermediate, combined with its unique structural features, positions it as a compound of significant interest across multiple scientific disciplines. As synthetic methodologies advance and biological screening techniques become more sophisticated, the full potential of this molecule may soon be realized.

For researchers and industry professionals seeking detailed technical information about 1-(2-chloro-3,6-difluorophenyl)-2-(methylamino)ethan-1-ol (CAS No. 1895098-91-5), comprehensive data sheets are available from specialized chemical suppliers. These resources typically include physical properties, handling recommendations, and safety data, ensuring proper utilization of this valuable chemical building block in various applications.